Methyl 5-amino-1H-benzo[d]imidazole-2-carboxylate hydrochloride

• IUPAC Name: methyl 6-amino-1H-benzimidazole-2-carboxylate;hydrochloride
• InChI: InChI=1S/C9H9N3O2.ClH/c1-14-9(13)8-11-6-3-2-5(10)4-7(6)12-8;/h2-4H,10H2,1H3,(H,11,12);1H
• InChI Key: PUEMMSDGTWGCKF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(N1)C=C(C=C2)N.Cl
• Molecular Formula: C9H10ClN3O2
• Molecular Weight: 227.65 g/mol

Description

“Methyl 5-amino-1H-benzo[d]imidazole-2-carboxylate hydrochloride” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature i.e., it shows both acidic and basic properties.

Scientific Research Applications

Anticancer Activity

MBIC has demonstrated potential as an antitumor agent. It acts as a microtubule-targeting agent (MTA) , inducing cell death through mitotic arrest. .

Antiviral Applications

MBIC derivatives have shown promise against hepatitis C virus infections. .

Anti-Tubercular Activity

Researchers have synthesized MBIC derivatives and evaluated their anti-tubercular activity against Mycobacterium tuberculosis. .

PqsR Signal Reception Blockade

MBIC has been investigated for its role in blocking the AQ signal reception at the level of PqsR. .

Mechanism of Action

Target of Action

Methyl 5-amino-1H-benzo[d]imidazole-2-carboxylate hydrochloride is a compound that belongs to the class of imidazole derivatives . Imidazole derivatives have been known to exhibit a broad range of chemical and biological properties, making them important synthons in the development of new drugs . .

Mode of Action

Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives have been known to interact with various biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole derivatives have been known to exhibit a broad range of biological activities, which can result in various molecular and cellular effects .

Action Environment

It is known that the compound is stable at room temperature .

Future Directions

Given the broad range of chemical and biological properties of imidazole and its derivatives, there is significant potential for the development of new drugs. Future research could focus on synthesizing new imidazole derivatives and investigating their biological activities.